10.1039/C0OB00208A | Studies on the reaction of glutathione and formaldehyde using NMR†

Studies on the reaction of glutathione and formaldehyde using NMR†

Organic & Biomolecular Chemistry Pub Date: 2010-08-24 DOI: 10.1039/C0OB00208A

Abstract

Within cells it is proposed that a major mechanism for the metabolism of formaldehyde is via its reaction with glutathione (GSH) to form S-hydroxymethylglutathione (HMG), which undergoes subsequent oxidation. In addition to HMG and the previously reported (5R,10S)-5-(carboxymethylcarbamoyl)-7-oxo-3-thia-1,6-diazabicyclo[4.4.1]undecane-10-carboxylic acid (BiGF₂), NMR studies on the reaction of GSH with formaldehyde reveal two previously unassigned monocyclic structures. The results imply that the biologically relevant reactions between aldehydes and peptides/proteins may be more complex than presently perceived.

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Studies on the reaction of glutathione and formaldehyde using NMR†

Abstract

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Journal Name：Organic & Biomolecular Chemistry

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